Cas no 149249-32-1 (Neotripterifordin)

• Product Name: Neotripterifordin
• CAS No: 149249-32-1
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 212832
• PubChem ID: 56677820
• Update Time: 2024-11-04

Neotripterifordin Chemical and Physical Properties

Names and Identifiers

• Kauran-20-oic acid,16,18-dihydroxy-, d-lactone, (4a)-
• Neotripterifordin
• 1H,3H-6a,9-Methano-4,11b-propanocyclohepta[h][2]benzopyran,kauran-20-oic acid deriv.
• CID 134714949
• Kauran-20-oic acid, 16,18-dihydroxy-, δ-lactone, (4α)-
• 149249-32-1
• (1R,2R,5S,6R,8S,11R,12R)-6-hydroxy-6,12-dimethyl-14-oxapentacyclo[10.3.3.15,8.01,11.02,8]nonadecan-15-one
• (1R,2R,5R,6R,8S,11R,12R)-6-hydroxy-6,12-dimethyl-14-oxapentacyclo[10.3.3.15,8.01,11.02,8]nonadecan-15-one
• 171236-04-7
• DTXSID601028075
• CS-0143671
• (1R,2R,5R,6R,8S,11R,12R)-6-hydroxy-6,12-dimethyl-14-oxapentacyclo(10.3.3.15,8.01,11.02,8)nonadecan-15-one
• DA-66032
• AKOS040762111
• CHEMBL1173443
• HY-N8368

• Inchi： 1S/C20H30O3/c1-17-7-3-8-20(16(21)23-12-17)14(17)6-9-19-10-13(4-5-15(19)20)18(2,22)11-19/h13-15,22H,3-12H2,1-2H3/t13-,14+,15+,17-,18+,19-,20-/m0/s1
• InChI Key： WAZWEQYFSTXTHA-CXICKFFISA-N
• SMILES： O1C[C@]2(C)CCC[C@]3(C1=O)[C@@H]2CC[C@]12C[C@](C)([C@@H](CC[C@H]13)C2)O

Computed Properties

• Exact Mass: 318.21949481g/mol
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3.8

Experimental Properties

• Color/Form: Powder
• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 485.1±28.0 °C(Predicted)
• pka: 15.22±0.40(Predicted)

Neotripterifordin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones